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Abstract
This technical guide provides a comprehensive overview of 4,4'-Vinylenedipyridine (CAS

number 13362-78-2), a versatile heterocyclic compound. Also known by synonyms such as

trans-1,2-Bis(4-pyridyl)ethylene and (E)-1,2-di(pyridin-4-yl)ethene, this molecule is a key

building block in supramolecular chemistry, materials science, and organic synthesis.[1][2][3] Its

rigid, linear structure and the presence of two nitrogen atoms make it an excellent ligand for the

construction of coordination polymers and metal-organic frameworks (MOFs).[4] This document

details its physicochemical properties, spectroscopic data, synthesis methodologies, and key

applications, with a focus on providing practical information for laboratory and research

settings.

Physicochemical Properties
4,4'-Vinylenedipyridine is a light brown to dark brown crystalline solid at room temperature.[3]

[5][6] It is slightly soluble in chloroform and methanol.[5][6][7] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 4,4'-Vinylenedipyridine
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Property Value Reference

CAS Number 13362-78-2 [6][8]

Molecular Formula C₁₂H₁₀N₂ [1][6][8]

Molecular Weight 182.22 g/mol [1][6][8]

Melting Point 148-152 °C [3][5][6]

Boiling Point (Predicted) 334.1 ± 11.0 °C [5][7]

Density (Predicted) 1.145 ± 0.06 g/cm³ [3][5][7]

pKa (Predicted) 5.50 ± 0.26 [5][7]

Appearance
Light brown to dark brown

crystalline powder
[5][6]

Solubility
Chloroform (Slightly), Methanol

(Slightly)
[5][6][7]

Spectroscopic Data
The structural characterization of 4,4'-Vinylenedipyridine is supported by various

spectroscopic techniques. A summary of available data is provided in Table 2.

Table 2: Spectroscopic Data for 4,4'-Vinylenedipyridine
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Technique
Key Data and
Observations

Reference

¹H NMR

(400 MHz, CDCl₃, δ): 8.62 (d,

J = 4Hz, 4H, Ar-H), 7.61 (d, J =

4Hz, 4H, Ar-H), 7.55 (s, 2H, -

CH=CH-)

[6]

¹³C NMR
Data available on

SpectraBase.
[4]

IR (FTIR)
KBr WAFER. Data available on

PubChem and SpectraBase.
[1]

Mass Spectrometry (GC-MS)

MS1, EI-B. m/z: 182 (99.99),

51 (64.90), 77 (61.00), 63

(33.80), 50 (23.90)

[1]

UV-Vis

Data available on

SpectraBase. The aromatic

pyridine rings exhibit strong

absorption in the UV region.

[1]

Synthesis Methodologies
Several synthetic routes to 4,4'-Vinylenedipyridine have been reported. The choice of method

often depends on the desired scale, purity, and available starting materials.

Synthesis from 4-Methylpyridine and 4-
Pyridinecarboxaldehyde
This method involves the condensation of 4-methylpyridine with 4-pyridinecarboxaldehyde.

Experimental Protocol:

A solution of lithium diisopropylamide (LDA) in tetrahydrofuran (THF) (e.g., 3.0 mL of a 1.44

M solution, 4.32 mmol) is cooled to -70 °C in a suitable reaction vessel under an inert

atmosphere.
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To this solution, 4-methylpyridine (400 μL, 4.12 mmol) is added dropwise.

Under light-avoiding conditions, 4-pyridinecarboxaldehyde (465 μL, 4.12 mmol) is added

slowly with continuous stirring.

After the addition is complete, 10 mL of acetic acid is added, and the reaction mixture is

refluxed for 24 hours. The mixture will turn into a yellow solution.

The solvent is removed by rotary evaporation to yield a light yellow solid.

The crude product is purified by column chromatography to afford 4,4'-Vinylenedipyridine
(yield: 49%).[6]

Reactants

Reagents & Conditions

Product

4-Methylpyridine

Condensation

4-Pyridinecarboxaldehyde

LDA in THF, -70°C

Acetic Acid, Reflux, 24h 4,4'-Vinylenedipyridine

Click to download full resolution via product page

Caption: Synthesis of 4,4'-Vinylenedipyridine from 4-methylpyridine.

Wittig Reaction
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The Wittig reaction provides a versatile method for alkene synthesis by reacting a phosphorus

ylide with an aldehyde or ketone.[9][10][11][12] For the synthesis of 4,4'-Vinylenedipyridine, a

suitable phosphonium salt derived from 4-(chloromethyl)pyridine or 4-(bromomethyl)pyridine

can be reacted with 4-pyridinecarboxaldehyde.

General Experimental Workflow:

Phosphonium Salt Formation: 4-(Halomethyl)pyridine is reacted with triphenylphosphine in a

suitable solvent (e.g., toluene or DMF) to form the corresponding triphenylphosphonium

halide salt.

Ylide Generation: The phosphonium salt is treated with a strong base (e.g., n-butyllithium,

sodium hydride, or sodium hydroxide) to generate the phosphorus ylide.

Wittig Reaction: The ylide is then reacted in situ with 4-pyridinecarboxaldehyde. The reaction

typically yields a mixture of (E) and (Z) isomers, with the trans isomer often being the major

product and precipitating out of the solution.[6]

Purification: The product is purified by filtration and recrystallization.

Step 1: Phosphonium Salt Formation Step 2: Ylide Generation Step 3: Wittig Reaction

Product

4-(Halomethyl)pyridine SN2 Reaction

Triphenylphosphine

Phosphonium Salt Deprotonation

Strong Base (e.g., n-BuLi)

Phosphorus Ylide Nucleophilic Addition & Elimination

4-Pyridinecarboxaldehyde

4,4'-Vinylenedipyridine

Click to download full resolution via product page

Caption: General workflow for the Wittig synthesis of 4,4'-Vinylenedipyridine.

Horner-Wadsworth-Emmons Reaction
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A variation of the Wittig reaction, the Horner-Wadsworth-Emmons (HWE) reaction, utilizes a

phosphonate carbanion, which is generally more nucleophilic than the corresponding

phosphorus ylide.[13][14] This method often favors the formation of (E)-alkenes.[13] The

synthesis of 4,4'-Vinylenedipyridine via the HWE reaction would involve the reaction of a

phosphonate ester, such as diethyl (4-pyridylmethyl)phosphonate, with 4-

pyridinecarboxaldehyde in the presence of a base.

Applications in Research and Development
4,4'-Vinylenedipyridine is a valuable compound with applications in several areas of chemical

research.

Coordination Chemistry and Materials Science: As a bridging ligand, it is extensively used in

the synthesis of coordination polymers and metal-organic frameworks (MOFs).[4] These

materials have potential applications in gas storage, catalysis, and as anion exchange

materials.[4][15] For instance, silver-4,4'-vinylenedipyridine coordination polymers have

been investigated for their anion exchange properties.[4]

Organic Synthesis: It serves as a precursor in the synthesis of more complex organic

molecules and polymers.[3][5][6] Its rigid structure can be incorporated into polymers to

influence their photophysical properties.

Photochemistry: The extended π-system of 4,4'-vinylenedipyridine suggests potential

applications in photochemistry and organic electronics, including as a component in

fluorescent probes and liquid crystal materials.[3]

While direct applications in drug development for 4,4'-vinylenedipyridine are not extensively

documented, polymers containing vinylpyridine units have been explored for drug delivery

systems. For example, poly(2-vinyl pyridine)-based micelles have been used to encapsulate

and control the release of hydrophobic drugs.[16] Further research may explore the potential of

4,4'-vinylenedipyridine derivatives in medicinal chemistry.

Safety and Handling
4,4'-Vinylenedipyridine is irritating to the eyes, respiratory system, and skin.[3][8] Appropriate

personal protective equipment, including gloves, safety goggles, and a lab coat, should be

worn when handling this compound.[3] Work should be conducted in a well-ventilated area or a
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fume hood.[3] In case of contact with eyes, rinse immediately with plenty of water and seek

medical advice.[8]

Storage: Store in a cool, dry, dark place in a tightly sealed container.[5][7]

Conclusion
4,4'-Vinylenedipyridine is a compound of significant interest due to its versatile chemical

properties and applications, particularly in the fields of coordination chemistry and materials

science. This guide has summarized its key characteristics, including physicochemical

properties, spectroscopic data, and detailed synthesis protocols. The provided information aims

to be a valuable resource for researchers and scientists working with this compound, facilitating

its synthesis, characterization, and exploration in various research and development

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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